Cas no 6300-96-5 (6-phenyl-2-sulfanylidene-1,3-diazinan-4-one)

6-phenyl-2-sulfanylidene-1,3-diazinan-4-one structure
6300-96-5 structure
Product Name:6-phenyl-2-sulfanylidene-1,3-diazinan-4-one
CAS No:6300-96-5
MF:C10H10N2OS
MW:206.264200687408
CID:1648839
PubChem ID:2900470
Update Time:2025-04-21

6-phenyl-2-sulfanylidene-1,3-diazinan-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-phenyl-2-sulfanylidene-1,3-diazinan-4-one
    • Ambcb6507221
    • AC1MEAQE
    • HMS1688M03
    • 3,4,5,6-tetrahydro-6-phenyl-2-thioxopyrimidine-4(1H)-one
    • MLS001205282
    • 4-Phenyl-dihydro-thiouracil
    • NSC44134
    • 6-Phenyl-2-thioxo-tetrahydro-pyrimidin-4-on
    • (+-)-4-Phenyl-2-thio-dihydro-uracil
    • 2-Mercapto-6-phenyl-5,6-dihydro-3H-pyrimidin-4-one
    • 6-phenyl-2-thioxo-tetrahydro-pyrimidin-4-one
    • Ambcb6507221; AC1MEAQE; HMS1688M03; 3,4,5,6-tetrahydro-6-phenyl-2-thioxopyrimidine-4(1H)-one; MLS001205282; 4-Phenyl-dihydro-thiouracil; NSC44134; 6-Phenyl-2-thioxo-tetrahydro-pyrimidin-4-on; (+-)-4-Phenyl-2-thio-dihydro-uracil; 2-Mercapto-6-phenyl-5,6-dihydro-3H-pyrimidin-4-one; 6-phenyl-2-thioxo-tetrahydro-pyrimidin-4-one;
    • NSC-44134
    • DTXSID40387665
    • 2-mercapto-6-phenyl-5,6-dihydro-4(3H)-pyrimidinone
    • CHEMBL3183164
    • AKOS000713304
    • SMR000517959
    • SCHEMBL11191557
    • 6300-96-5
    • Inchi: 1S/C10H10N2OS/c13-9-6-8(11-10(14)12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,11,12,13,14)
    • InChI Key: JIBRFUJNQRGYJA-UHFFFAOYSA-N
    • SMILES: S=C1NC(CC(C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 206.0515
  • Monoisotopic Mass: 206.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13
  • LogP: 1.77970
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